Cas no 1270389-67-7 (3-bromo-2-(pyrrolidin-2-yl)pyridine)
3-bromo-2-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-(pyrrolidin-2-yl)pyridine
- Pyridine, 3-bromo-2-(2-pyrrolidinyl)-
- 1270389-67-7
- SCHEMBL24694986
- EN300-1233012
- AKOS022978714
-
- Inchi: 1S/C9H11BrN2/c10-7-3-1-6-12-9(7)8-4-2-5-11-8/h1,3,6,8,11H,2,4-5H2
- InChI Key: QDKPSJFPVOQGKZ-UHFFFAOYSA-N
- SMILES: C1(C2CCCN2)=NC=CC=C1Br
Computed Properties
- Exact Mass: 226.01056g/mol
- Monoisotopic Mass: 226.01056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 24.9Ų
Experimental Properties
- Density: 1.434±0.06 g/cm3(Predicted)
- Boiling Point: 284.6±40.0 °C(Predicted)
- pka: 8.20±0.10(Predicted)
3-bromo-2-(pyrrolidin-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1233012-0.05g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 0.05g |
$888.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-0.1g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 0.1g |
$930.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-0.25g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 0.25g |
$972.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-0.5g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 0.5g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-1.0g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 1g |
$1057.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-2.5g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 2.5g |
$2071.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-5.0g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 5g |
$3065.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-10.0g |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 10g |
$4545.0 | 2023-06-08 | ||
| Enamine | EN300-1233012-50mg |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 50mg |
$707.0 | 2023-10-02 | ||
| Enamine | EN300-1233012-100mg |
3-bromo-2-(pyrrolidin-2-yl)pyridine |
1270389-67-7 | 100mg |
$741.0 | 2023-10-02 |
3-bromo-2-(pyrrolidin-2-yl)pyridine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-bromo-2-(pyrrolidin-2-yl)pyridine
Comprehensive Overview of 3-bromo-2-(pyrrolidin-2-yl)pyridine (CAS No. 1270389-67-7): Properties, Applications, and Research Insights
3-bromo-2-(pyrrolidin-2-yl)pyridine (CAS No. 1270389-67-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative combines a pyrrolidine ring with a pyridine backbone, making it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting central nervous system (CNS) disorders and enzyme inhibition.
The compound's molecular formula C9H11BrN2 and molecular weight of 227.10 g/mol highlight its compact yet functionalized structure. Its bromine substituent at the 3-position of the pyridine ring offers excellent reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry. Recent studies have explored its role in developing kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in oncology and neurology.
In the context of green chemistry, 3-bromo-2-(pyrrolidin-2-yl)pyridine has been investigated for its compatibility with sustainable synthetic protocols. Researchers are optimizing catalyst-free reactions and microwave-assisted synthesis to reduce environmental impact—a topic highly searched in AI-driven drug development forums. Its stability under mild conditions also makes it suitable for high-throughput screening (HTS) applications, a key focus area for automated drug discovery platforms.
From a commercial perspective, the compound's availability as a research-grade chemical has increased due to its utility in fragment-based drug design (FBDD). Laboratories frequently search for custom synthesis services for this molecule, reflecting its niche but growing market. Analytical data, including HPLC purity and NMR spectra, are often requested to ensure reproducibility—a critical factor in preclinical research.
Emerging trends link 3-bromo-2-(pyrrolidin-2-yl)pyridine to AI-predicted bioactive scaffolds, as machine learning models identify its core structure in lead optimization pipelines. This aligns with frequent search queries about computational chemistry tools and in silico ADMET prediction. Additionally, its potential in metal-organic frameworks (MOFs) for catalytic applications has sparked interdisciplinary interest, bridging materials science and pharmaceutical chemistry.
Quality control protocols for this compound emphasize residual solvent analysis and chiral purity assessments, given the stereogenic center in the pyrrolidine ring. Such details are crucial for researchers investigating enantioselective synthesis—a hot topic in asymmetric catalysis discussions. Regulatory-compliant documentation, including certificates of analysis (CoA), is another frequently searched aspect by procurement specialists.
In summary, 3-bromo-2-(pyrrolidin-2-yl)pyridine (CAS No. 1270389-67-7) represents a multifaceted tool for modern chemical research. Its applications span from small-molecule therapeutics to catalytic systems, with ongoing studies exploring its structure-activity relationships (SAR). As the scientific community prioritizes efficient synthetic routes and AI-enhanced molecular design, this compound continues to be a valuable asset in both academic and industrial settings.
1270389-67-7 (3-bromo-2-(pyrrolidin-2-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)